Cas no 16719-32-7 (Benzenemethanamine,N-2,3-butadien-1-yl-N-methyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,N-2,3-butadien-1-yl-N-methyl-, hydrochloride (1:1)
• CAS No: 16719-32-7
• Molecular Formula: C₁₂H₁₅N^.CLH
• Molecular Weight: 173.2542
• CID: 151969
• PubChem ID: 28004

Benzenemethanamine,N-2,3-butadien-1-yl-N-methyl-, hydrochloride (1:1) Properties

Names and Identifiers

• Benzenemethanamine,N-2,3-butadien-1-yl-N-methyl-, hydrochloride (1:1)
• U-1247
• Benzenemethanamine, N-2,3-butadienyl-N-methyl-, hydrochloride
• 16719-32-7
• NSC 296331
• U 1247
• BENZYLAMINE, N-2,3-BUTADIENYL-N-METHYL-, HYDROCHLORIDE
• N-2,3-Butadienyl-N-methylbenzylamine hydrochloride

• InChIKey： PQOJGRQWTLRKFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N/c1-3-4-10-13(2)11-12-8-6-5-7-9-12/h4-9H,1,10-11H2,2H3
• SMILES： C=C=CCN(CC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 173.12055
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 209.097
• Heavy Atom Count: 14
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24
• Refractive Index: 1.522
• Boiling Point: 238.5°Cat760mmHg
• Flash Point: 89.4°C